Cas no 5747-63-7 (Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)-)

• Product Name: Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)-
• CAS No: 5747-63-7
• MF: C₁₇H₁₆ClN₃S
• MW: 329.847041130066
• CID: 371339
• PubChem ID: 6453497
• Update Time: 2025-04-19

Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)-
• Dibenzo(b,f)(1,4)thiazepine, 2-chloro-11-(1-piperazinyl)-
• 4-(2-chlorodibenzo(bf)(1,4)thiazepin-11-yl)piperazine
• 8-chloro-6-piperazin-1-ylbenzo[b][1,4]benzothiazepine
• CHEMBL3646150
• 2-chloro-11-(1-piperazinyl)dibenzo[b,f][1,4]thiazepine
• NYXDYIWPZMXTPA-UHFFFAOYSA-N
• 4-Cbtp
• DTXSID00206085
• BDBM141314
• 5747-63-7
• SCHEMBL9377234
• US8653257, 2-Chloro-11-piperazin-1-yl-dibenzo[b,f][1,4]thiazepine

• Inchi： 1S/C17H16ClN3S/c18-12-5-6-15-13(11-12)17(21-9-7-19-8-10-21)20-14-3-1-2-4-16(14)22-15/h1-6,11,19H,7-10H2
• InChI Key： NYXDYIWPZMXTPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=NC1C=CC=CC=1S2)N1CCNCC1

Computed Properties

• Exact Mass: 329.07558
• Monoisotopic Mass: 329.075346
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 52.9

Experimental Properties

• Density: 1.39
• Boiling Point: 495.7°Cat760mmHg
• Flash Point: 253.6°C
• Refractive Index: 1.718
• PSA: 28.16